![molecular formula C30H18 B14429671 Phenanthrene, 9,10-bis(phenylethynyl)- CAS No. 80034-41-9](/img/structure/B14429671.png)
Phenanthrene, 9,10-bis(phenylethynyl)-
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Overview
Description
Phenanthrene, 9,10-bis(phenylethynyl)- is an aromatic hydrocarbon with the chemical formula C30H18. It is known for its strong fluorescence and is used as a chemiluminescent fluorophore with high quantum efficiency . This compound is utilized in various applications, including lightsticks and organic semiconductors in OLEDs .
Preparation Methods
Synthetic Routes and Reaction Conditions
Phenanthrene, 9,10-bis(phenylethynyl)- can be synthesized through the Suzuki/Sonogashira cross-coupling reactions. This method involves the coupling of phenylethynyl groups to the anthracene core . The reaction typically requires palladium catalysts and copper co-catalysts under an inert atmosphere .
Industrial Production Methods
While specific industrial production methods for Phenanthrene, 9,10-bis(phenylethynyl)- are not widely documented, the general approach involves large-scale cross-coupling reactions using optimized conditions to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
Phenanthrene, 9,10-bis(phenylethynyl)- undergoes various chemical reactions, including:
Oxidation: This reaction can convert the compound into phenanthrenequinone using oxidizing agents like chromic acid.
Reduction: Reduction reactions can produce 9,10-dihydrophenanthrene using hydrogen gas and catalysts like Raney nickel.
Substitution: Electrophilic halogenation can introduce halogen atoms at specific positions on the phenanthrene ring.
Common Reagents and Conditions
Oxidation: Chromic acid is commonly used as an oxidizing agent.
Reduction: Hydrogen gas and Raney nickel are typical reagents for reduction reactions.
Substitution: Bromine is often used for electrophilic halogenation.
Major Products
Oxidation: Phenanthrenequinone.
Reduction: 9,10-Dihydrophenanthrene.
Substitution: 9-Bromophenanthrene.
Scientific Research Applications
Phenanthrene, 9,10-bis(phenylethynyl)- has several scientific research applications:
Chemiluminescence Research: It is used as a reagent for studying chemiluminescence due to its strong fluorescence properties.
Organic Semiconductors: The compound is used as a dopant in organic semiconductors for OLEDs.
Scintillator Additive: It is commonly used as an additive in scintillators for detecting radiation.
Lightsticks: The compound is used in lightsticks to produce ghostly green light.
Mechanism of Action
Phenanthrene, 9,10-bis(phenylethynyl)- exerts its effects through its strong fluorescence properties. This property is utilized in various applications, including chemiluminescence and organic semiconductors .
Comparison with Similar Compounds
Similar Compounds
9-Phenylethynyl-anthracene: Another anthracene derivative with similar fluorescence properties.
9,10-Diphenylanthracene: Known for its use in organic light-emitting diodes (OLEDs).
Thiolate Blue: A compound with similar spectral properties.
Uniqueness
Phenanthrene, 9,10-bis(phenylethynyl)- is unique due to its high quantum efficiency and strong fluorescence, making it highly effective in chemiluminescence and organic semiconductor applications . Its ability to produce ghostly green light in lightsticks further distinguishes it from other similar compounds .
Properties
CAS No. |
80034-41-9 |
---|---|
Molecular Formula |
C30H18 |
Molecular Weight |
378.5 g/mol |
IUPAC Name |
9,10-bis(2-phenylethynyl)phenanthrene |
InChI |
InChI=1S/C30H18/c1-3-11-23(12-4-1)19-21-29-27-17-9-7-15-25(27)26-16-8-10-18-28(26)30(29)22-20-24-13-5-2-6-14-24/h1-18H |
InChI Key |
RPAXVBWAONFFQS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C#CC2=C(C3=CC=CC=C3C4=CC=CC=C42)C#CC5=CC=CC=C5 |
Origin of Product |
United States |
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